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Compound of Interest

Compound Name: 2,2,3-Tribromobutane

Cat. No.: B1584313

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,3-Tribromobutane (CAS No. 62127-
47-3) is readily available. The following guidance is based on the safety data for the structurally
similar compounds 2,3-Dibromobutane and 2-Bromobutane. Researchers should handle 2,2,3-
Tribromobutane with extreme caution and assume it may have similar or greater hazards. All
laboratory activities should be preceded by a thorough risk assessment.

Assumed Hazard Profile

Based on analogous compounds, 2,2,3-Tribromobutane is anticipated to be a hazardous
substance. The primary concerns include:

Acute Toxicity: Harmful if swallowed or in contact with skin.

Skin Corrosion/lrritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling 2,2,3-Tribromobutane.
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Protection Type

Specification

Purpose

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be required for

splash hazards.

Protects against splashes and
airborne particles that can

cause serious eye damage.

Skin Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). A lab
coat or protective suit is

mandatory.

Prevents skin contact, which

may cause irritation or burns.

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator
with appropriate cartridges
may be necessary if ventilation
is inadequate or for spill

response.

Protects against inhalation of
vapors or mists which can
cause respiratory tract
irritation.

Emergency First-Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air and keep them
at rest in a comfortable breathing position. Seek

medical attention if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Clean the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Procedure

Steps

Spill Response

1. Ensure adequate ventilation and wear
appropriate PPE. 2. Absorb the spill with an inert
absorbent material (e.g., sand, silica gel). 3.
Collect the absorbed material into a suitable,
closed container for disposal. 4. Clean the spill

area thoroughly.

Waste Disposal

1. Dispose of 2,2,3-Tribromobutane and any
contaminated materials in accordance with
local, state, and federal regulations. 2. All waste
materials should be sent to an approved waste
disposal plant.[2][3] 3. Do not dispose of it down

the drain or into the environment.
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Experimental Workflow

The following diagram outlines the logical workflow for the safe handling and disposal of 2,2,3-
Tribromobutane.
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Workflow for Handling 2,2,3-Tribromobutane
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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